Cas no 4070-48-8 (L-valine methyl ester)

• Product Name: L-valine methyl ester
• CAS No: 4070-48-8
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• CID: 2157611
• PubChem ID: 94285
• Update Time: 2025-06-07

L-valine methyl ester Chemical and Physical Properties

Names and Identifiers

• L-valine methyl ester
• (L)-valine methyl ester
• (+)-L-Valine methyl ester
• (S)-2-Amino-3-methylbutanoic acid methyl ester
• Methyl (S)-2-amino-3-methylbutanoate
• Methyl L-valinate
• Methyl valinate
• O-Methyl-L-valine
• S-Valine methyl ester
• Valine methyl ester
• (s)-methyl2-amino-3-methylbutanoate
• DB-220831
• (R,S)-2-Amino-3-methyl-butyric acid methyl ester
• methyl (2S)-2-amino-3-methylbutanoate
• DTXCID60116176
• CHEMBL1209949
• (S)-2-Amino-3-methyl-butyric acid methyl ester
• O-METHYLVALINE
• EN300-736831
• H-Val-OMe
• Valine, methyl ester, L-
• 4070-48-8
• L-Valine, methyl ester
• HY-W037443
• Q27467083
• AKOS000302173
• l-val methyl ester
• (s)-methyl 2-amino-3-methylbutanoate
• F82399
• L-valine methylester
• (S)-2-amino-3-methyl-butyric acid methyl ester, AldrichCPR
• Methyl valine
• Methyl 2-amino-3-methylbutanoate #
• DTXSID20193685
• (+/-)-valine methyl ester
• SCHEMBL135982
• BDBM50485607
• CS-0093743
• MFCD03695472

• MDL： MFCD03695472
• Inchi： 1S/C6H13NO2/c1-4(2)5(7)6(8)9-3/h4-5H,7H2,1-3H3/t5-/m0/s1
• InChI Key： CEMZBWPSKYISTN-YFKPBYRVSA-N
• SMILES： O(C)C([C@H](C(C)C)N)=O

Computed Properties

• Exact Mass: 131.09500
• Monoisotopic Mass: 131.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2
• XLogP3: 0.6

Experimental Properties

• Density: 0.968
• Boiling Point: 146 ºC
• Flash Point: 21 ºC
• PSA: 52.32000
• LogP: 0.84300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-valine methyl ester

Professional Introduction to L-valine methyl ester (CAS No. 4070-48-8)

L-valine methyl ester, chemically designated as N-methyl-L-valine, is a derivative of the essential amino acid L-valine. With the CAS number 4070-48-8, this compound has garnered significant attention in the field of pharmaceutical and biochemical research due to its versatile applications. The structural modification by methylation enhances its reactivity and stability, making it a valuable intermediate in synthetic chemistry and drug development.

The< strong>L-valine methyl ester molecule features a chiral center, which is crucial for its biological activity. This property makes it a preferred choice in the synthesis of enantiomerically pure compounds, particularly in the development of chiral drugs. The ester group in its structure not only improves solubility but also facilitates further chemical transformations, such as hydrolysis and amidation, which are essential in peptide and protein synthesis.

Recent advancements in the field of proteomics and peptidomimetics have highlighted the importance of L-valine methyl ester as a building block for designing novel therapeutic agents. Researchers have leveraged its structural features to develop peptidomimetics that exhibit improved pharmacokinetic properties and enhanced binding affinity to target proteins. For instance, studies have demonstrated its utility in creating inhibitors for proteases, which are key enzymes involved in various pathological processes, including cancer and inflammation.

In the realm of drug discovery, L-valine methyl ester has been employed in the synthesis of prodrugs that undergo enzymatic activation at the site of action. This approach not only improves drug delivery efficiency but also reduces systemic toxicity. The methyl ester group serves as a protecting group that can be selectively removed under physiological conditions, releasing the active drug molecule. Such strategies have been particularly effective in the development of antibiotics and antiviral agents.

The compound's role in metabolic engineering has also been explored. By incorporating L-valine methyl ester into metabolic pathways, researchers aim to enhance the production of essential amino acids and other bioactive molecules. This has implications for both industrial biotechnology and therapeutic applications, such as treating metabolic disorders.

Moreover, L-valine methyl ester has found applications in synthetic biology, where it is used to engineer microbial strains capable of producing valuable chemicals. Its incorporation into genetic circuits allows for the optimization of biosynthetic pathways, leading to more efficient production processes. This aligns with the growing trend toward sustainable manufacturing practices, where biological systems are harnessed to produce high-value compounds.

The chemical properties of L-valine methyl ester make it an attractive candidate for use in material science as well. Researchers have investigated its potential as a monomer or crosslinking agent in polymer synthesis. The ability to modulate polymer properties through functionalization with this compound opens up new possibilities for developing advanced materials with tailored characteristics.

From an industrial perspective, the production of L-valine methyl ester has been optimized for scalability and cost-effectiveness. Modern synthetic routes leverage catalytic processes that minimize waste and energy consumption. These advancements are crucial for ensuring that the compound remains accessible for both research and commercial applications.

Future research directions may explore novel derivatives of L-valine methyl ester that exhibit enhanced biological activity or improved pharmacological profiles. The integration of computational methods with experimental techniques will likely accelerate the discovery process, enabling researchers to design more effective therapeutic agents.

In conclusion, L-valine methyl ester (CAS No. 4070-48-8) is a multifaceted compound with significant potential across multiple domains of science and industry. Its unique structural features and reactivity make it indispensable in pharmaceutical research, biotechnology, and material science. As our understanding of its applications continues to grow, so too will its impact on advancing scientific knowledge and developing innovative solutions to global challenges.